6-(4-ethyl-1-piperazinyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-(4-ethylpiperazin-1-yl)-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C12H15F3N6/c1-2-19-5-7-20(8-6-19)10-4-3-9-16-17-11(12(13,14)15)21(9)18-10/h3-4H,2,5-8H2,1H3
• InChI Key: WIKBBJIUDUTFGC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NN3C(=NN=C3C(F)(F)F)C=C2
• Molecular Formula: C12H15F3N6
• Molecular Weight: 300.28 g/mol

Description

6-(4-ethyl-1-piperazinyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine is a chemical compound that has gained significant attention in the scientific community for its potential in various applications.

Mechanism of Action

The mechanism of action of 6-(4-ethyl-1-piperazinyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine is not fully understood. However, it has been proposed that the compound works by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also reduces the production of pro-inflammatory cytokines and improves insulin sensitivity. However, the compound's effects on healthy cells and tissues are not well understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(4-ethyl-1-piperazinyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine in lab experiments is its potential as a therapeutic agent in various diseases. However, the compound's limited solubility and stability can make it challenging to work with in certain experiments.

Future Directions

There are many potential future directions for research on this compound. One direction could be to further investigate its mechanism of action and potential therapeutic applications. Another direction could be to develop more stable and soluble analogs of the compound for use in lab experiments. Additionally, the compound's potential as a diagnostic tool or imaging agent could be explored. Overall, 6-(4-ethyl-1-piperazinyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine shows great promise in various scientific research applications, and further investigation is warranted.

Synthesis Methods

The synthesis of 6-(4-ethyl-1-piperazinyl)-3-(trifluoromethyl)[1,2,4]triazolo[4,3-b]pyridazine involves the reaction of 4-ethylpiperazine, trifluoromethylisocyanate, and 3-amino-1,2,4-triazole in the presence of a catalyst. This process yields a white solid that can be purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

The compound has been extensively studied for its potential as a therapeutic agent in various diseases such as cancer, diabetes, and inflammation. It has been found to exhibit anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. Additionally, it has been shown to have anti-inflammatory properties by reducing the production of pro-inflammatory cytokines. The compound has also been studied for its potential as an anti-diabetic agent by improving insulin sensitivity.